Cas no 13927-47-4 (3,5,9-Undecatrien-2-one, 6,10-dimethyl-, (E,Z)-)

• Product Name: 3,5,9-Undecatrien-2-one, 6,10-dimethyl-, (E,Z)-
• CAS No: 13927-47-4
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 1265250
• PubChem ID: 1757002
• Update Time: 2025-04-20

3,5,9-Undecatrien-2-one, 6,10-dimethyl-, (E,Z)- Chemical and Physical Properties

Names and Identifiers

• 3,5,9-Undecatrien-2-one, 6,10-dimethyl-, (E,Z)-
• (3E,5Z)-6,10-Dimethyl-3,5,9-undecatrien-2-one
• cis-ψ-Ionone
• 13927-47-4
• 3,5,9-Undecatrien-2-one, 6,10-dimethyl-, (3E,5Z)-
• cis-.psi.-Ionone
• (3E,5Z)-6,10-Dimethyl-3,5,9-undecatrien-2-one #
• FEMA No. 4299, (3E,5Z)-
• (E,Z)-Pseudoionone
• (3E,5Z)-6,10-dimethylundeca-3,5,9-trien-2-one
• Q27272331
• Pseudoionone, (3E,5Z)-
• UNII-9BXY7HLV2L
• cis-psi-Ionone
• 3-trans-5-cis-Pseudoionone
• JXJIQCXXJGRKRJ-CQJQESKGSA-N
• SCHEMBL15820994
• DTXSID60859273
• 9BXY7HLV2L
• (3E,5Z)-pseudoionone

• Inchi： 1S/C13H20O/c1-11(2)7-5-8-12(3)9-6-10-13(4)14/h6-7,9-10H,5,8H2,1-4H3/b10-6+,12-9-
• InChI Key： JXJIQCXXJGRKRJ-CQJQESKGSA-N
• SMILES： O=C(C)/C=C/C=C(/C)\CC/C=C(\C)/C

Computed Properties

• Exact Mass: 192.1515
• Monoisotopic Mass: 192.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07